Cas no 18653-98-0 (2,2'-((Ethane-1,2-diylbis(azanediyl))bis(methylene))diphenol)

• Product Name: 2,2'-((Ethane-1,2-diylbis(azanediyl))bis(methylene))diphenol
• CAS No: 18653-98-0
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• MDL: MFCD00058922
• CID: 234561
• PubChem ID: 199210
• Update Time: 2025-04-19

2,2'-((Ethane-1,2-diylbis(azanediyl))bis(methylene))diphenol Chemical and Physical Properties

Names and Identifiers

• 2,2'-((Ethane-1,2-diylbis(azanediyl))bis(methylene))diphenol
• 2-[[2-[(2-hydroxyphenyl)methylamino]ethylamino]methyl]phenol
• Phenol,2,2'-[1,2-ethanediylbis(iminomethylene)]bis- (9CI)
• H4 SALEN
• N,N'-Bis(2-hydroxyphenylmethyl)ethylenediamine
• N,N'-Bis(o-hydroxybenzyl)ethylenediamine
• N,N'-Di(2-hydroxybenzyl)ethylenediamine
• NSC 18496
• AKOS AU36-M202
• N,N'-BIS(2-HYDROXYBENZYL)ETHYLENEDIAMINE
• N N'-BIS(2-HYDROXYBENZYL)ETHYLENEDIAMINE H4 SALEN
• 2-[((2-[(2-Hydroxybenzyl)amino]ethyl)amino)methyl]phenol
• N,N'-Bis(2-hydroxybenzyl)ethylenediamine,min.98%H4SALEN
• MFCD00058922
• BS-15727
• Phenol,2,2'-[1,2-ethanediylbis(iminomethylene)]bis-(9ci)
• FT-0705283
• n,n-bis(2-hydroxybenzyl)ethylenediamine
• DTXSID80276766
• SCHEMBL2794849
• N,N/'-Bis(2-hydroxybenzyl)ethylenediamine
• AKOS004117372
• 18653-98-0
• 2,2'-[Ethane-1,2-diylbis(azanediylmethylene)]diphenol
• CS-0087100
• alpha, alpha'-(ethylenediimino)di-o-cresol
• CHEMBL256208
• MB00493
• NSC18496
• 2,2'-(ethane-1,2-diylbis(azanediyl))bis(methylene)diphenol
• NSC-18496
• N,N'-Bis(2-hydroxybenzyl)ethylenediamine H4 SALEN
• BDBM50494677
• D94908
• 2,2'-[Ethylenebis(azanediylmethylene)]diphenol
• N,N'-di-(o-hydroxybenzyl)ethylenediamine
• benzene, 1-hydroxy-2-(2-hydroxybenzylaminoethylaminomethyl)-
• N,N''-Bis(2-hydroxybenzyl)ethylenediamine

• MDL： MFCD00058922
• Inchi： 1S/C16H20N2O2/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20/h1-8,17-20H,9-12H2
• InChI Key： MLFXJCXPSODAIS-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNCCNCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120-122 ºC (chloroform methanol )
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 64.52000
• LogP: 2.75900
• Solubility: Uncertain

2,2'-((Ethane-1,2-diylbis(azanediyl))bis(methylene))diphenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines